N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C13H14N2O2S/c1-9-4-3-5-11(6-9)17-8-12(16)14-13-7-10(2)15-18-13/h3-7H,8H2,1-2H3,(H,14,16)
• InChI Key: YXWSUGSENULVHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=NS2)C
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide, also known as MITO, is a chemical compound that has gained attention in scientific research due to its potential as an antimicrobial agent.

Mechanism of Action

The mechanism of action of N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide is not fully understood, but it is believed to disrupt the cell membrane of microorganisms, leading to cell death. N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide has also been shown to inhibit the activity of enzymes involved in the synthesis of cell wall components in bacteria.
Biochemical and Physiological Effects:
N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide has been found to have low toxicity in vitro and in vivo studies. It has been shown to have no cytotoxic effects on human cells, making it a promising candidate for use in various applications. N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide has also been investigated for its potential as an anti-inflammatory agent, as it has been found to reduce the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide in lab experiments is its low toxicity, which allows for higher concentrations to be used without causing harm to cells. However, one limitation is that N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide is not water-soluble, which can make it difficult to use in certain applications.

Future Directions

There are several future directions for research on N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide. One area of interest is its potential use as a preservative in food and cosmetics. Another area of research is its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of antibiotic-resistant bacteria. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide involves the reaction of 3-methylisothiazol-5-amine with m-tolyloxyacetic acid chloride in the presence of a base such as triethylamine. This reaction results in the formation of N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide as a white solid with a melting point of 137-139°C.

Scientific Research Applications

N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide has been studied for its antimicrobial properties, specifically its ability to inhibit the growth of bacteria and fungi. It has been shown to be effective against a range of microorganisms, including Staphylococcus aureus, Escherichia coli, and Candida albicans. N-(3-methylisothiazol-5-yl)-2-(m-tolyloxy)acetamide has also been investigated for its potential use as a preservative in various products, such as cosmetics and food.